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Compound of Interest

Compound Name: 1-Allyl-4-fluorobenzene

Cat. No.: B154274

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
disposal of 1-Allyl-4-fluorobenzene (CAS No. 1737-16-2). Adherence to these guidelines is
crucial to ensure personnel safety and minimize environmental impact.

Hazard Identification and Summary

1-Allyl-4-fluorobenzene is a flammable liquid and is considered hazardous.[1] It is harmful if
swallowed and can cause serious eye damage. The compound has a flash point of 43.3 °C
(109.9 °F), indicating a significant fire hazard. It is stable under normal conditions, and
hazardous polymerization does not occur.[1]

GHS Hazard Classifications:

o Flammable Liquids - Category 3

» Acute Toxicity, Oral - Category 4

e Serious Eye Damage/Eye Irritation - Category 1
Signal Word: Danger

Hazard Statements:
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e H226: Flammable liquid and vapor.
e H302: Harmful if swallowed.

o H318: Causes serious eye damage.

Quantitative Data Summary

Property Value Reference
Molecular Formula CoHoF [21[3][4]
Molecular Weight 136.17 g/mol [31[4]
Appearance Colorless liquid [1]

Density 1.009 g/mL at 25 °C [5]

Boiling Point 139 °C/282.2 °F [1]

Flash Point 43.3°C/109.9 °F

Refractive Index n20/D 1.494 [5]

Storage Class 3 - Flammable liquids

Personal Protective Equipment (PPE)

To ensure safety when handling 1-Allyl-4-fluorobenzene, the following personal protective

equipment is mandatory:

o Eye Protection: Chemical safety goggles and a face shield are required.

» Hand Protection: Wear appropriate chemical-resistant gloves (e.g., type ABEK (EN14387)

respirator filter).

» Skin and Body Protection: A lab coat and appropriate protective clothing should be worn to

prevent skin exposure.[1]

o Respiratory Protection: If working in a poorly ventilated area or if exposure limits are

exceeded, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[1]
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Safe Handling and Storage Protocols

4.1. Handling Protocol:

o Ventilation: Always handle 1-Allyl-4-fluorobenzene in a well-ventilated area, preferably
within a chemical fume hood.[1]

« Ignition Sources: Keep the compound away from open flames, hot surfaces, and other
sources of ignition.[1][6] Use only non-sparking tools and take precautionary measures
against static discharge.[1]

o Personal Hygiene: Avoid contact with skin, eyes, and clothing.[1] Do not ingest or inhale the
substance.[1] Wash hands thoroughly after handling.[6]

Grounding: Ground and bond containers and receiving equipment to prevent static sparks.[7]

4.2. Storage Protocol:

Container: Keep the container tightly closed.[1]

Location: Store in a dry, cool, and well-ventilated place.[1][6]

Fire Safety: Store in a designated flammables area.[7]

Incompatible Materials: Keep away from oxidizing agents.[1][6]

Emergency Procedures

5.1. First Aid Measures:

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Seek immediate medical attention.[1]

o Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower
for at least 15 minutes.[1] If skin irritation persists, consult a physician.[1]

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Get
medical attention if symptoms occur.[1]
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 Ingestion: Clean mouth with water and drink plenty of water afterward. Do NOT induce
vomiting. Call a physician or poison control center immediately.[1]

5.2. Accidental Release Measures:

Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Ignition Sources: Remove all sources of ignition.[1]

Containment: Use spark-proof tools and explosion-proof equipment.[1] Contain the spill
using inert absorbent material (e.g., sand, diatomaceous earth).

Collection: Collect the absorbed material and place it in a suitable, closed container for
disposal.[1]

Decontamination: Clean the spill area thoroughly.
5.3. Firefighting Measures:

o Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical, or foam.[1] Water
mist may be used to cool closed containers.[1]

o Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

o Specific Hazards: Flammable liquid. Vapors may form explosive mixtures with air.

Disposal Protocol

1-Allyl-4-fluorobenzene and its containers must be disposed of as hazardous waste.[1] As a
halogenated organic compound, it requires special disposal procedures.[8]

» Waste Identification: Label the waste container clearly as "Hazardous Waste: 1-Allyl-4-
fluorobenzene" and include the appropriate hazard symbols (flammable, corrosive, toxic).
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o Waste Collection: Collect waste in a designated, closed, and properly labeled container. Do
not mix with other waste streams unless compatible.

e Institutional Guidelines: Consult your institution's Environmental Health and Safety (EHS)
office for specific disposal procedures and to ensure compliance with local, regional, and
national regulations.[9]

o Recommended Disposal Method: The preferred method for the complete destruction of
fluorinated organic compounds is high-temperature incineration in a licensed facility capable
of handling halogenated organic waste.[9]

 Alternative Disposal: If incineration is not available, disposal in a designated hazardous
waste landfill may be an option.[9] Deep well injection is another potential method for liquid
waste but is subject to strict regulations.[9]

Visualized Workflows
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Caption: Workflow for the safe handling of 1-Allyl-4-fluorobenzene.
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Caption: Decision workflow for the disposal of 1-Allyl-4-fluorobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for 1-Allyl-4-
fluorobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154274#safe-handling-and-disposal-of-1-allyl-4-
fluorobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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